Cas no 1057671-04-1 (3-(3-Chloro-2,6-difluorophenyl)propanal)

• Product Name: 3-(3-Chloro-2,6-difluorophenyl)propanal
• CAS No: 1057671-04-1
• MF: C₉H₇ClF₂O
• MW: 204.601088762283
• MDL: MFCD09028603
• CID: 5295921
• PubChem ID: 53434308
• Update Time: 2026-03-10

3-(3-Chloro-2,6-difluorophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(3-CHLORO-2,6-DIFLUOROPHENYL)PROPANAL
• 3-(3-Chloro-2,6-difluorophenyl)propanal

• MDL： MFCD09028603
• Inchi： 1S/C9H7ClF2O/c10-7-3-4-8(11)6(9(7)12)2-1-5-13/h3-5H,1-2H2
• InChI Key： PLQKQHKSFJOSHB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1F)CCC=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1

Additional information on 3-(3-Chloro-2,6-difluorophenyl)propanal

Comprehensive Overview of 3-(3-Chloro-2,6-difluorophenyl)propanal (CAS No. 1057671-04-1): Properties, Applications, and Industry Insights

3-(3-Chloro-2,6-difluorophenyl)propanal (CAS 1057671-04-1) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This fluorinated aromatic aldehyde derivative exhibits remarkable reactivity, making it a valuable intermediate in synthetic chemistry. With the growing demand for halogenated compounds in drug discovery, this chemical has attracted significant attention from researchers exploring novel bioactive molecules.

The compound's molecular structure combines a propanal chain with a chloro-difluorophenyl ring, creating distinct electronic properties that influence its reactivity. Recent studies highlight its potential as a building block for crop protection agents and pharmaceutical intermediates, aligning with current industry trends toward sustainable agriculture and targeted therapies. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for research applications.

In pharmaceutical contexts, 3-(3-Chloro-2,6-difluorophenyl)propanal serves as a precursor for developing enzyme inhibitors and receptor modulators. Its fluorine atoms enhance metabolic stability—a key consideration in modern drug design—while the aldehyde functionality allows diverse derivatization. Researchers frequently search for "synthesis of fluorinated aldehydes" and "applications of chloro-difluorophenyl compounds," reflecting the scientific community's interest in this structural motif.

From an industrial perspective, the compound addresses several contemporary challenges: green chemistry approaches for its production minimize environmental impact, while its role in developing next-generation agrochemicals supports sustainable farming practices. Quality control protocols ensure batch-to-batch consistency, with GC-MS analysis verifying the absence of impurities that could affect downstream applications.

Storage and handling recommendations emphasize maintaining 3-(3-Chloro-2,6-difluorophenyl)propanal under inert atmosphere at 2-8°C to preserve its aldehyde group integrity. These precautions align with best practices for air-sensitive compounds, a common search term among laboratory professionals. The compound's molecular weight of 204.59 g/mol and defined physical properties facilitate precise formulation in various research scenarios.

Emerging applications include its use in material science for creating specialized polymers with enhanced thermal stability. The electronic effects of its substituents make it particularly interesting for designing functional materials—a hot topic in nanotechnology research. Analytical data sheets typically include detailed spectroscopic characteristics, satisfying researchers' needs for comprehensive compound profiling.

Regulatory compliance information confirms that CAS 1057671-04-1 meets international safety standards for research chemicals. Documentation includes complete spectral data (IR, ¹H NMR, ¹³C NMR) and chromatographic purity reports, addressing frequent queries about compound characterization. The substance's structure-activity relationships continue to be explored in medicinal chemistry programs worldwide.

Future research directions may investigate its potential in catalysis and as a ligand in coordination chemistry. The compound's balanced lipophilicity (calculated LogP ≈ 2.8) makes it particularly valuable for developing bioactive molecules with optimal membrane permeability. These characteristics respond to the pharmaceutical industry's ongoing search for "versatile fluorinated building blocks" and "multifunctional aromatic aldehydes."

Technical literature emphasizes the importance of proper quenching procedures when working with this aldehyde, especially in large-scale reactions. Such safety considerations address common concerns raised in searches for "handling aromatic aldehydes." The compound's stability profile under various conditions has been thoroughly documented to support experimental planning.

In conclusion, 3-(3-Chloro-2,6-difluorophenyl)propanal represents a sophisticated tool for synthetic chemists, combining desirable reactivity patterns with practical handling characteristics. Its applications span from medicinal chemistry to advanced materials, positioning it as a compound of continuing interest in multiple scientific disciplines. Ongoing research will likely reveal additional uses for this versatile chemical intermediate in emerging technologies.